Cas no 13966-92-2 (Hafnium dihydride)

• Product Name: Hafnium dihydride
• CAS No: 13966-92-2
• MF: H₂Hf
• MW: 180.505885601044
• CID: 902881
• PubChem ID: 159457
• Update Time: 2025-10-12

Hafnium dihydride Chemical and Physical Properties

Names and Identifiers

• hydrogen(-1) anion
• Dihydridehafnium
• Hafnium dihydride
• Hafnium hydride
• hafnium;hydride
• 1J86I9DW1Z
• Q27252486
• 13966-92-2
• EINECS 235-812-6
• UNII-1J86I9DW1Z
• Hafnium hydride (HfH2)
• 12770-26-2

• Inchi： 1S/Hf.2H/q;2*-1
• InChI Key： AYGFBBAXRCHZSC-UHFFFAOYSA-N
• SMILES： [Hf].[H-].[H-]

Computed Properties

• Exact Mass: 181.96221 g/mol
• Monoisotopic Mass: 181.96221 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 180.50

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals

Additional information on Hafnium dihydride

Hafnium Dihydride (CAS No. 13966-92-2): An Overview of Its Properties and Applications

Hafnium dihydride (CAS No. 13966-92-2) is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in materials science and catalysis. This article aims to provide a comprehensive overview of Hafnium dihydride, including its chemical structure, physical properties, synthesis methods, and recent research advancements.

Hafnium dihydride is a metal hydride formed by the reaction of hafnium with hydrogen. The compound is characterized by its high hydrogen storage capacity, making it a promising material for hydrogen storage applications. The chemical formula of Hafnium dihydride is HfH₂. It is a crystalline solid at room temperature and exhibits a variety of interesting physical and chemical properties that have been the subject of extensive research.

In terms of its chemical structure, Hafnium dihydride features hafnium atoms bonded to hydrogen atoms in a lattice arrangement. The crystal structure of HfH₂ has been studied using various techniques, including X-ray diffraction and neutron diffraction. These studies have revealed that Hafnium dihydride adopts a cubic crystal structure, which is similar to that of other metal hydrides such as zirconium hydride (ZrH₂) and titanium hydride (TiH₂). The cubic structure of HfH₂ is characterized by a high degree of symmetry and strong metal-hydrogen bonding, which contributes to its stability and unique properties.

The physical properties of Hafnium dihydride are also noteworthy. It has a high melting point, typically around 1800°C, which makes it suitable for high-temperature applications. Additionally, HfH₂ exhibits excellent thermal stability, retaining its structural integrity even at elevated temperatures. These properties make it an attractive material for use in high-temperature environments, such as in aerospace and nuclear applications.

The synthesis of Hafnium dihydride can be achieved through various methods, including solid-state reactions, gas-phase reactions, and electrochemical processes. One common method involves the reaction of hafnium metal with hydrogen gas at elevated temperatures and pressures. This process typically requires careful control of the reaction conditions to ensure the formation of pure HfH₂. Recent advancements in synthesis techniques have focused on optimizing the reaction parameters to improve yield and purity, as well as developing more efficient and scalable methods for large-scale production.

In the field of catalysis, Hafnium dihydride has shown promise as a catalyst support material due to its high surface area and excellent thermal stability. Research has demonstrated that HfH₂-supported catalysts can exhibit enhanced activity and selectivity in various chemical reactions, including hydrogenation and dehydrogenation processes. The ability of HfH₂ to stabilize active metal nanoparticles on its surface has been attributed to its unique electronic structure and strong metal-hydrogen interactions.

Beyond catalysis, Hafnium dihydride has also been explored for its potential applications in hydrogen storage. Hydrogen storage is a critical challenge in the development of clean energy technologies, particularly for fuel cell applications. HfH₂ has been shown to have a high hydrogen storage capacity, with theoretical values exceeding 5 wt%. However, practical challenges such as slow hydrogen uptake kinetics and high desorption temperatures have limited its widespread adoption. Recent research efforts have focused on developing strategies to overcome these limitations, such as doping with other elements or modifying the surface properties of HfH₂.

In addition to its potential applications in hydrogen storage and catalysis, Hafnium dihydride has also been investigated for its use in advanced materials science. For example, HfH₂-based composites have been developed for use in high-temperature structural materials due to their excellent mechanical properties and thermal stability. These composites can be tailored to meet specific performance requirements by adjusting the composition and microstructure.

The environmental impact of Hafnium dihydride is another important consideration. While hafnium itself is not considered toxic, the production and handling of HfH₂ require careful management to ensure safety and minimize environmental risks. Research into sustainable synthesis methods and recycling processes for hafnium-based materials is ongoing to address these concerns.

In conclusion, Hafnium dihydride (CAS No. 13966-92-2) is a versatile compound with a wide range of potential applications in materials science, catalysis, and hydrogen storage. Its unique chemical structure and physical properties make it an attractive material for various industrial and technological applications. Ongoing research continues to explore new synthesis methods, improve performance characteristics, and address environmental considerations associated with this promising material.